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An In-depth Technical Guide to rac 5-
Hydroxymethyl Tolterodine-d14
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of rac 5-Hydroxymethyl Tolterodine-d14, a critical tool in the pharmacokinetic

analysis of Tolterodine.

Introduction
rac 5-Hydroxymethyl Tolterodine-d14 is the deuterium-labeled form of 5-Hydroxymethyl

Tolterodine, the principal active metabolite of Tolterodine.[1][2] Tolterodine is an antimuscarinic

drug used to treat overactive bladder.[1][3] The metabolite, 5-Hydroxymethyl Tolterodine,

contributes significantly to the therapeutic effect and exhibits a similar antimuscarinic activity to

the parent compound.[1][2] Due to its stable isotopic label, rac 5-Hydroxymethyl Tolterodine-
d14 serves as an ideal internal standard for quantitative bioanalytical studies, particularly those

employing mass spectrometry.[4] Its use ensures high accuracy and precision in the

determination of Tolterodine and its active metabolite in biological matrices.
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rac 5-Hydroxymethyl Tolterodine-d14 is structurally identical to its non-labeled counterpart,

with the exception of fourteen hydrogen atoms being replaced by deuterium. This isotopic

substitution results in a higher molecular weight, which allows it to be distinguished by mass

spectrometry, while maintaining nearly identical chemical and chromatographic properties. The

designation "rac" indicates that it is a racemic mixture of enantiomers.

The chemical name is 3-[3-[Bis(1-methylethyl-d7)amino]-1-phenylpropyl]-4-

hydroxybenzenemethanol.

Table 1: Chemical and Physical Properties

Property Value Source

Chemical Formula C₂₂H₁₇D₁₄NO₂ [5][6]

Molecular Weight 355.57 g/mol [5][6]

CAS Number 1185071-13-9 [6]

Appearance Solid (Typical) [7]

Purity Typically ≥98% N/A (Vendor Specific)

Storage -20°C is recommended N/A (Vendor Specific)

Application
Labeled internal standard for

bioanalysis
[5][8]

Metabolic Pathway of Tolterodine
Tolterodine is extensively metabolized in the liver.[2] The primary metabolic pathway is the

oxidation of the 5-methyl group on the phenyl ring to form 5-Hydroxymethyl Tolterodine. This

reaction is predominantly catalyzed by the cytochrome P450 2D6 (CYP2D6) enzyme.[3][9][10]

A secondary pathway involves N-dealkylation, which is catalyzed by CYP3A enzymes.[3][9][11]

The 5-Hydroxymethyl metabolite is pharmacologically active and is further oxidized to a

carboxylic acid derivative.[3]
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Figure 1: Primary metabolic pathway of Tolterodine.

Experimental Protocols and Applications
The primary application of rac 5-Hydroxymethyl Tolterodine-d14 is as an internal standard

(IS) in quantitative bioanalytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), for the determination of Tolterodine and its active 5-hydroxymethyl

metabolite in biological samples like plasma, serum, or urine.[4]

General Bioanalytical Workflow
A typical workflow involves sample preparation, LC separation, and MS/MS detection. The

deuterated internal standard is spiked into the biological samples, standards, and quality

controls at a known concentration before sample processing.
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5. Peak Integration
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using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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